N-[(1E)-2-(5-bromo-2-hydroxyphenyl)-1-azavinyl](2-methylphenyl)carboxamide

• IUPAC Name: N-[(E)-(5-bromo-2-hydroxyphenyl)methylideneamino]-2-methylbenzamide
• InChI: InChI=1S/C15H13BrN2O2/c1-10-4-2-3-5-13(10)15(20)18-17-9-11-8-12(16)6-7-14(11)19/h2-9,19H,1H3,(H,18,20)/b17-9+
• InChI Key: ZREZUYGIIHJUAR-RQZCQDPDSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NN=CC2=C(C=CC(=C2)Br)O
• Isomeric SMILES: CC1=CC=CC=C1C(=O)N/N=C/C2=C(C=CC(=C2)Br)O
• Molecular Formula: C15H13BrN2O2
• Molecular Weight: 333.18 g/mol

Description

N’-(3-bromo-4-hydroxybenzylidene)-2-methylbenzohydrazide is an acylhydrazone compound with notable antifungal activity. It has shown effectiveness against Cryptococcus neoformans, a pathogenic fungus, by inhibiting the synthesis of glucosylceramide, which is essential for fungal cell division .

Scientific Research Applications

N’-(3-bromo-4-hydroxybenzylidene)-2-methylbenzohydrazide has several scientific research applications:

Chemistry: It is used as a building block for synthesizing other complex molecules.

Biology: The compound’s antifungal properties make it valuable in studying fungal infections and developing new antifungal agents.

Medicine: Its potential as an antifungal agent is being explored for therapeutic applications.

Industry: It can be used in the development of antifungal coatings and materials.

Mechanism of Action

N’-(3-bromo-4-hydroxybenzylidene)-2-methylbenzohydrazide exerts its antifungal effects by inhibiting the synthesis of glucosylceramide, a crucial component of the fungal cell membrane. This inhibition disrupts fungal cell division and leads to cell death. The compound targets specific enzymes involved in the glucosylceramide synthesis pathway .

Biochemical Analysis

Biochemical Properties

BHBM interacts with various enzymes, proteins, and other biomolecules in biochemical reactions. It has been found to inhibit the synthesis of glucosylceramide, a molecule essential for fungal cell division . This interaction disrupts the normal functioning of Cryptococcus neoformans, leading to its death .

Cellular Effects

BHBM exerts significant effects on various types of cells and cellular processes. It influences cell function by disrupting the normal biochemical reactions within the cell. For instance, it inhibits the synthesis of glucosylceramide, thereby affecting cellular metabolism and disrupting the cell division process of Cryptococcus neoformans .

Molecular Mechanism

The molecular mechanism of action of BHBM involves binding interactions with biomolecules and changes in gene expression. BHBM binds to the enzyme responsible for the synthesis of glucosylceramide, inhibiting its function . This disruption in enzyme activity leads to changes in cellular metabolism and cell division, ultimately leading to the death of the cell .

Metabolic Pathways

BHBM is involved in specific metabolic pathways. It interacts with the enzyme responsible for the synthesis of glucosylceramide . This interaction disrupts the normal metabolic flux and affects the levels of metabolites within the cell .

Preparation Methods

Synthetic Routes and Reaction Conditions

N’-(3-bromo-4-hydroxybenzylidene)-2-methylbenzohydrazide can be synthesized through the condensation reaction of 3-bromo-4-hydroxybenzaldehyde with 2-methylbenzohydrazide. The reaction typically occurs in an organic solvent such as methanol under reflux conditions .

Industrial Production Methods

While specific industrial production methods for N’-(3-bromo-4-hydroxybenzylidene)-2-methylbenzohydrazide are not widely documented, the general approach involves large-scale condensation reactions under controlled temperature and pressure conditions to ensure high yield and purity .

Chemical Reactions Analysis

Types of Reactions

N’-(3-bromo-4-hydroxybenzylidene)-2-methylbenzohydrazide undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into its reduced forms.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the bromine atom.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Nucleophiles like amines or thiols can be used under mild conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding oxides, while substitution reactions can produce various substituted derivatives .

Comparison with Similar Compounds

Similar Compounds

3-bromo-N’-(3-bromo-4-hydroxybenzylidene)benzohydrazide: A derivative with similar antifungal properties.

N’-(3-bromo-4-hydroxybenzylidene)-2-methylbenzohydrazide derivatives: Various derivatives have been synthesized to enhance antifungal activity and reduce toxicity.

Uniqueness

N’-(3-bromo-4-hydroxybenzylidene)-2-methylbenzohydrazide stands out due to its high selectivity and potency against Cryptococcus neoformans. Its ability to inhibit glucosylceramide synthesis without affecting mammalian cells makes it a promising candidate for antifungal drug development .